Laetanine
Overview
Description
Laetanine is an alkaloid extracted from the herbs of Litsea laeta . It is a type of compound known as an alkaloid and is typically found in powder form . It has been found to exhibit antiplasmodial activity .
Molecular Structure Analysis
Laetanine has a molecular formula of C18H19NO4 and a molecular weight of 313.35 g/mol . It has been determined from chemical and spectroscopic analysis .
Physical And Chemical Properties Analysis
Laetanine is a powder that is derived from the herbs of Litsea laeta . It has a molecular weight of 313.35 g/mol . It is typically stored at 0-4°C for short term (days to weeks), or -20°C for long term (months) .
Scientific Research Applications
Summary of the Application
Laetanine is one of the phytochemicals found in the rhizomes of Polygonatum sibiricum, a plant used in traditional Chinese medicine and as a functional food. The study aimed to compare the phytochemical profiles of cultivated and wild-grown types of this plant .
Methods of Application or Experimental Procedures
The researchers used an UHPLC-Q-Orbitrap-MS based untargeted metabolomics approach to identify the phytochemicals present in the samples. They identified 190 phytochemicals, including laetanine .
Results or Outcomes
The study found that there is a distinctive difference in phytochemical profiles between the cultivated and wild-grown types of P. sibiricum. Specifically, laetanine was found to be significantly higher in the cultivated type .
2. Inhibition of Matrix Metalloproteinase 9
Summary of the Application
Laetanine was identified as a potential inhibitor of Matrix Metalloproteinase 9 (MMP-9), an enzyme involved in multiple cellular processes including cancer invasion, rheumatoid arthritis, and osteoarthritis .
Methods of Application or Experimental Procedures
The researchers used a quantum mechanical fragment molecular orbital (FMO)-based virtual screening workflow to identify potential natural product inhibitors of MMP-9. This workflow integrates qualitative pharmacophore modeling, quantitative binding affinity prediction, and a raw material search of natural product inhibitors .
Results or Outcomes
Laetanine was proposed as a potent natural product inhibitor of MMP-9. It was found to bind to MMP-9 with a dissociation constant (KD) of 21.6 µM .
Future Directions
properties
IUPAC Name |
1,9-dimethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2,10-diol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO4/c1-22-15-7-10-5-12-16-9(3-4-19-12)6-14(21)18(23-2)17(16)11(10)8-13(15)20/h6-8,12,19-21H,3-5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URQAEFLEDPPPFX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)CC3C4=C2C(=C(C=C4CCN3)O)OC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 12305603 |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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